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Compound of Interest

Compound Name: Vanadium tetrakis(dimethylamide)
CAS No.: 19824-56-7
Cat. No.: B178581
Get Quote
. J

Tetrakis(dimethylamido)vanadium (TDMAV), with the chemical formula C8H24N4YV, is a
valuable precursor and catalyst in a range of chemical syntheses, including atomic layer
deposition (ALD) for vanadium oxide thin films.[1] Its utility is intrinsically linked to its high
reactivity, which also necessitates stringent handling and storage procedures.

TDMAV is a dark green crystalline solid that is highly sensitive to air and moisture.[2][3]
Exposure to atmospheric conditions can lead to rapid decomposition, compromising the
reagent's purity and potentially leading to the formation of hazardous byproducts. The
compound reacts violently with water and other protic sources, such as alcohols, to release
flammable gases.[4]
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Property Value Source
CAS Number 19824-56-7 [2][5]
Molecular Formula C8H24N4V [2]
Molecular Weight 227.24 g/mol [2]
Appearance Dark green crystalline solid [2]
Melting Point 53-60 °C [3][6]
Boiling Point 211 °C @ 760 torr [2]
Vapor Pressure 1torr @ 64 °C [2][4]
Sensitivity Air and moisture sensitive [3]

The causality behind TDMAV's sensitivity lies in the electron-rich nature of the vanadium-
nitrogen bonds. The vanadium center is susceptible to oxidation, while the dimethylamido
ligands are prone to protonation by water, leading to the breakdown of the complex.
Understanding this inherent reactivity is fundamental to appreciating the necessity of an inert
atmosphere for all manipulations.

The Fortress of Inerthess: Glovebox and Schlenk
Line Techniques

The cornerstone of safely handling TDMAV is the rigorous exclusion of air and moisture.[7][8]
This is primarily achieved through the use of either a glovebox or a Schlenk line.[9][10]

» Glovebox: A glovebox provides a sealed environment with a continuously purified inert
atmosphere (typically argon or nitrogen) where oxygen and moisture levels are maintained at
parts-per-million (ppm) levels or lower.[10][11] This is the preferred method for complex or
extended manipulations of TDMAV.[11][12]

e Schlenk Line: A Schlenk line is a glass manifold that allows for the manipulation of air-
sensitive compounds using alternating cycles of vacuum and inert gas.[9][10] This technique
is suitable for simpler reactions and transfers.
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The choice between a glovebox and a Schlenk line depends on the complexity of the planned

experiment and the quantity of TDMAV being handled. For weighing solid TDMAV and

preparing stock solutions, a glovebox offers superior protection and ease of use.
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Personnel Protection: A Non-Negotiable
Prerequisite

Given the hazards associated with TDMAV and other pyrophoric/air-sensitive reagents, a
stringent personal protective equipment (PPE) policy is mandatory.

o Eye Protection: Chemical splash goggles or a full-face shield are required at all times.[8]
Standard safety glasses do not provide adequate protection against splashes.[7]

e Hand Protection: At a minimum, nitrile gloves should be worn.[8][13] For added protection
against fire, it is recommended to wear flame-resistant (e.g., Nomex®) gloves between two
pairs of nitrile gloves.[14]

» Body Protection: A flame-resistant lab coat is essential when working with pyrophoric
materials outside of a glovebox.[8][14] Clothing made of natural fibers like cotton should be
worn underneath, as synthetic fabrics can melt and adhere to the skin in case of a fire.[15]

» Footwear: Closed-toe shoes are mandatory.[8]

Self-Validating System for PPE: Before commencing any work, a "buddy system" should be in
place where two qualified individuals confirm that each is wearing the appropriate PPE. This
simple, self-validating check can prevent serious injuries.

Step-by-Step Handling Protocols

The following protocols are designed to be self-validating by incorporating checks and
balances that ensure an inert environment is maintained throughout the procedure.

Protocol 1: Weighing and Preparing a TDMAYV Solution
in a Glovebox

This is the most reliable method for preparing solutions of known concentration.

e Preparation: Ensure the glovebox atmosphere has <1 ppm O2 and H20.[16] All glassware,

spatulas, and magnetic stir bars must be brought into the glovebox through the antechamber
after being oven-dried.
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Tare: Place a clean, dry vial on an analytical balance inside the glovebox and tare it.

Weighing: Carefully transfer the solid TDMAV from its storage container to the tared vial
using a clean spatula. Record the mass. The causality here is direct: precise mass
measurement is critical for accurate solution concentration.

Dissolution: Add the desired volume of anhydrous, degassed solvent to the vial containing
the TDMAV. The solvent must have been previously purified and stored under an inert
atmosphere.

Sealing: Securely cap the vial. If the solution is to be removed from the glovebox, ensure the
vial has a septum cap that can be sealed and further wrapped with parafilm or electrical tape
for transport.

Protocol 2: Transferring a TDMAV Solution via Schlenk
Line (Cannula Transfer)

This technique is used to transfer a solution of TDMAV from one Schlenk flask to another under

an inert atmosphere.

Preparation: Both the flask containing the TDMAV solution (donor flask) and the receiving
flask must be connected to the Schlenk line and under a positive pressure of inert gas.[9]

Cannula Insertion: A double-tipped needle (cannula) is inserted through the septum of the
donor flask, with the tip submerged below the surface of the solution. The other end of the
cannula is inserted through the septum of the receiving flask.

Pressure Equalization: A vent needle is placed in the receiving flask to allow for the
displacement of the inert gas.

Transfer: A slight positive pressure of inert gas is applied to the donor flask, which will push
the solution through the cannula into the receiving flask.

Completion: Once the transfer is complete, the cannula is removed from the receiving flask
first, followed by the donor flask, to prevent any backflow.
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Caption: Cannula transfer of TDMAV solution.

Long-Term Storage and Stability

Proper storage of TDMAV is critical to maintaining its integrity over time.

+ Atmosphere: TDMAV must be stored under a dry, inert atmosphere, such as nitrogen or
argon, with moisture and oxygen levels below 5 ppm.[4]

o Temperature: A storage temperature of 2—8 °C is recommended to minimize thermal
decomposition.[4]
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» Container: The original container, often a Sure/Seal™ bottle, is ideal for storage.[17] If
transferred to a different container, it should be a glass vessel with a tight-fitting seal, such as
a J. Young's tap.

e Location: Store in a designated area away from heat, ignition sources, and incompatible
materials.[4][13]

For metal amides like TDMAV, it is best practice to date the container upon receipt and again
upon opening.[18] These materials should ideally be stored inside a glovebox for their entire
lifetime to prevent accidental exposure to air.[18]

Emergency Procedures: Spill and Exposure

Preparedness is key to mitigating the consequences of an accident. Never work with
pyrophoric materials alone.[7][15]

Spill Response

o Small Spills (in a fume hood):
o Alert personnel in the immediate area.

o Use a non-reactive absorbent material like dry sand or soda ash to completely cover the
spill.[15]

o Do NOT use water or a combustible material like paper towels.[15]

o Once the material has been smothered, transfer it to a sealed container for hazardous
waste disposal.

e Large Spills or Spills Outside a Hood:
o Evacuate the laboratory immediately.
o Activate the fire alarm.

o Call emergency services.
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Personnel Exposure

e Skin Contact:

[e]

Immediately brush off any solid material.[4]

o

Flush the affected area with copious amounts of water for at least 15 minutes at an
emergency shower.[19][20]

o

Remove any contaminated clothing while under the shower.[19][20]

[¢]

Seek immediate medical attention.[21]
e Eye Contact:

o Immediately flush the eyes with water for at least 15 minutes at an eyewash station,
holding the eyelids open.[4][20]

o Remove contact lenses if present and easy to do so.[4]

o Seek immediate medical attention.[21]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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